Cas no 253124-08-2 (2-Propyl-4-(4-pyridylazo)phenol)

• Product name: 2-Propyl-4-(4-pyridylazo)phenol
• CAS No: 253124-08-2
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• MDL: MFCD06797155
• CID: 246612
• PubChem ID: 87575513

2-Propyl-4-(4-pyridylazo)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-propyl-4-[2-(4-pyridinyl)diazenyl]-
• 2-Propyl-4-(4-pyridylazo)phenol
• 2-propyl-4-(pyridin-4-ylhydrazinylidene)cyclohexa-2,5-dien-1-one
• P1442
• 2-Propyl-4-(pyridilazo)phenol
• 2-Propyl-4-[2-(pyridin-4-yl)hydrazinylidene]cyclohexa-2,5-dien-1-one
• 2-PROPYL-4-(PYRIDIN-4-YLDIAZENYL)PHENOL
• MFCD06797155
• CS-0450102
• 253124-08-2
• SCHEMBL13269614
• DTXSID10659947
• T72170
• 2-propyl-4-[2-(pyridin-4-yl)hydrazin-1-ylidene]cyclohexa-2,5-dien-1-one

• MDL： MFCD06797155
• Inchi： 1S/C14H15N3O/c1-2-3-11-10-13(4-5-14(11)18)17-16-12-6-8-15-9-7-12/h4-10,18H,2-3H2,1H3/b17-16+
• InChI Key： BBXGFZXXADBYAD-WUKNDPDISA-N
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1C([H])([H])C([H])([H])C([H])([H])[H])/N=N/C1C([H])=C([H])N=C([H])C=1[H]

Computed Properties

• Exact Mass: 241.12200
• Monoisotopic Mass: 241.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 57.8
• Tautomer Count: 4
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.141
• Melting Point: 175.0 to 179.0 deg-C
• Boiling Point: 431.57°C at 760 mmHg
• Flash Point: 214.806°C
• Refractive Index: 1.594
• PSA: 57.84000
• LogP: 4.15510
• Solubility: Not determined

2-Propyl-4-(4-pyridylazo)phenol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Risk Phrases：R36/37/38

2-Propyl-4-(4-pyridylazo)phenol Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Other Chemical Reagents

Additional information on 2-Propyl-4-(4-pyridylazo)phenol

Comprehensive Analysis of 2-Propyl-4-(4-pyridylazo)phenol (CAS No. 253124-08-2): Properties, Applications, and Industry Insights

2-Propyl-4-(4-pyridylazo)phenol (CAS No. 253124-08-2) is a specialized organic compound gaining attention in advanced material science and analytical chemistry. This azo-based phenolic derivative exhibits unique photophysical properties, making it valuable for molecular sensing applications and functional material development. Recent studies highlight its potential in pH-sensitive probes and metal ion detection systems, aligning with growing demands for environmental monitoring solutions and biomedical diagnostics.

The molecular structure of 2-Propyl-4-(4-pyridylazo)phenol features a distinctive azo-phenol-pyridine conjugation system, which contributes to its chromogenic behavior under specific conditions. Researchers are particularly interested in its solvatochromic effects and chemodosimeter capabilities, properties that respond to subtle environmental changes. These characteristics position the compound as a promising candidate for smart material formulations and next-generation sensors, addressing current market needs for responsive chemical indicators.

In industrial applications, 253124-08-2 demonstrates remarkable versatility. Its selective binding affinity toward certain metal ions has sparked interest in water quality testing kits and industrial process monitoring. The compound's reversible color transition properties are being explored for optical switching devices and information storage materials, coinciding with technological advancements in molecular electronics and nanoscale engineering.

Synthetic approaches to 2-Propyl-4-(4-pyridylazo)phenol typically involve azo-coupling reactions between appropriately substituted pyridine and phenol precursors. Recent optimization efforts focus on green chemistry principles, including catalyst-free conditions and aqueous phase synthesis, reflecting the chemical industry's shift toward sustainable production methods. These developments address frequently searched topics like eco-friendly chemical synthesis and reduced environmental impact manufacturing.

The compound's structure-property relationships have become a subject of intensive computational studies. Modern density functional theory (DFT) calculations help predict its electronic transitions and intermolecular interactions, providing valuable insights for materials design. This computational approach aligns with current trends in digital chemistry and AI-assisted molecular discovery, topics generating significant interest in scientific communities and industry forums.

Quality control protocols for CAS No. 253124-08-2 emphasize HPLC purity analysis and spectroscopic characterization, particularly focusing on its isomeric purity and thermal stability. These analytical considerations respond to growing industry demands for high-performance specialty chemicals with batch-to-batch consistency, a frequent concern among quality assurance professionals searching for reliable chemical standards.

Emerging research explores the compound's potential in bioimaging applications, leveraging its fluorescence modulation properties. This development intersects with booming interest in molecular probes for life sciences and diagnostic tools, addressing common search queries about novel biomedical detection methods. The pyridylazo-phenol scaffold demonstrates tunable photophysical characteristics that may enable multiplex detection systems in complex biological matrices.

From a commercial perspective, 2-Propyl-4-(4-pyridylazo)phenol represents a niche but growing segment in the fine chemicals market. Suppliers are increasingly offering custom synthesis services and derivatization options to meet diverse research needs, responding to market demands for specialty chemical solutions. This business model aligns with the broader trend toward research chemical personalization and on-demand material development.

Environmental fate studies of 253124-08-2 indicate moderate biodegradability under specific conditions, prompting investigations into benign formulation strategies. These studies address rising concerns about chemical sustainability and green alternatives, frequently searched topics among environmental scientists and regulatory specialists. The compound's structure-activity relationships are being optimized to enhance environmental compatibility while maintaining performance characteristics.

In conclusion, 2-Propyl-4-(4-pyridylazo)phenol (CAS No. 253124-08-2) represents a compelling case study in functional molecular design. Its evolving applications across material science, analytical chemistry, and biomedical engineering demonstrate how targeted molecular modifications can address contemporary technological challenges. As research continues to uncover new dimensions of this versatile chemical platform, its role in advancing smart materials and diagnostic technologies appears increasingly significant in the scientific and industrial landscape.